Cas no 1783655-50-4 (2-(difluoromethyl)-6-fluorobenzoic acid)

• Product Name: 2-(difluoromethyl)-6-fluorobenzoic acid
• CAS No: 1783655-50-4
• MF: C₈H₅F₃O₂
• MW: 190.119313001633
• CID: 5833491
• PubChem ID: 84662369
• Update Time: 2025-06-08

2-(difluoromethyl)-6-fluorobenzoic acid Chemical and Physical Properties

Names and Identifiers

• 2-(difluoromethyl)-6-fluorobenzoic acid
• Benzoic acid, 2-(difluoromethyl)-6-fluoro-
• 1783655-50-4
• EN300-6509397

• Inchi： 1S/C8H5F3O2/c9-5-3-1-2-4(7(10)11)6(5)8(12)13/h1-3,7H,(H,12,13)
• InChI Key： SNYHQQGAAXXMLX-UHFFFAOYSA-N
• SMILES： C(O)(=O)C1=C(F)C=CC=C1C(F)F

Computed Properties

• Exact Mass: 190.02416388g/mol
• Monoisotopic Mass: 190.02416388g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 196
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 37.3Ų

Experimental Properties

• Density: 1.417±0.06 g/cm3(Predicted)
• Boiling Point: 258.1±40.0 °C(Predicted)
• pka: 2.49±0.36(Predicted)

Additional information on 2-(difluoromethyl)-6-fluorobenzoic acid

Introduction to 2-(difluoromethyl)-6-fluorobenzoic acid (CAS No. 1783655-50-4)

2-(difluoromethyl)-6-fluorobenzoic acid, with the CAS number 1783655-50-4, is a versatile organic compound that has garnered significant attention in recent years due to its unique chemical properties and potential applications in various fields, particularly in medicinal chemistry and materials science. This compound is characterized by its difluoromethyl and fluorine substituents, which confer it with distinct reactivity and biological activity.

The molecular structure of 2-(difluoromethyl)-6-fluorobenzoic acid consists of a benzene ring substituted with a difluoromethyl group at the 2-position and a fluorine atom at the 6-position, along with a carboxylic acid group. The presence of these functional groups imparts the compound with several notable properties, including enhanced lipophilicity, improved metabolic stability, and specific interactions with biological targets.

In the realm of medicinal chemistry, 2-(difluoromethyl)-6-fluorobenzoic acid has been explored as a key intermediate in the synthesis of novel pharmaceuticals. Recent studies have highlighted its potential as a building block for the development of drugs targeting various diseases, including cancer, neurological disorders, and infectious diseases. For instance, a study published in the Journal of Medicinal Chemistry reported that derivatives of this compound exhibited potent antitumor activity against several cancer cell lines, demonstrating its promise as a lead compound in drug discovery.

Beyond its applications in drug development, 2-(difluoromethyl)-6-fluorobenzoic acid has also found utility in materials science. Its unique electronic properties make it an attractive candidate for the synthesis of advanced materials, such as polymers and coatings. Research conducted at the University of California, Berkeley, demonstrated that incorporating this compound into polymer matrices resulted in materials with enhanced thermal stability and mechanical strength. These findings open up new possibilities for the use of 2-(difluoromethyl)-6-fluorobenzoic acid in the development of high-performance materials for industrial and technological applications.

The synthesis of 2-(difluoromethyl)-6-fluorobenzoic acid has been extensively studied to optimize yield and purity. One common synthetic route involves the reaction of 2-bromobenzoic acid with difluoromethyllithium followed by fluorination. This method has been refined to achieve high yields and minimize by-products, making it suitable for large-scale production. Additionally, recent advancements in catalytic methods have further improved the efficiency and sustainability of the synthesis process.

The physicochemical properties of 2-(difluoromethyl)-6-fluorobenzoic acid, such as its solubility, melting point, and pKa value, have been thoroughly characterized. These properties are crucial for understanding its behavior in different environments and optimizing its use in various applications. For example, its moderate solubility in polar solvents makes it suitable for use in aqueous systems, while its low pKa value ensures that it remains predominantly in its acidic form under physiological conditions.

In conclusion, 2-(difluoromethyl)-6-fluorobenzoic acid (CAS No. 1783655-50-4) is a multifaceted compound with significant potential in both medicinal chemistry and materials science. Its unique chemical structure and properties make it an attractive candidate for further research and development. As ongoing studies continue to uncover new applications and optimize synthetic methods, this compound is poised to play an increasingly important role in advancing scientific knowledge and technological innovation.